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Compound of Interest

Compound Name: NJH-2-057

Cat. No.: B15389902

This document provides essential safety and logistical information for the proper disposal of
NJH-2-057, a CFTR Modulator used in laboratory research. Adherence to these procedural
guidelines is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance.

Summary of Material Properties

NJH-2-057 is classified as not a hazardous substance or mixture according to the provided
Safety Data Sheet (SDS).[1] However, standard laboratory precautions should always be
observed when handling this compound.

Property Value

Chemical Name NJH-2-057

CAS Number 2858812-70-9

Molecular Formula C43H44F2N608

Molecular Weight 810.84 g/mol

Hazard Classification Not a hazardous substance or mixture[1]

Experimental Protocol: Waste Disposal

The disposal of NJH-2-057 should be conducted in accordance with all federal, state, and local
environmental regulations. The following is a step-by-step protocol for its proper disposal.
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Personnel Protective Equipment (PPE) Required:
o Safety glasses

e Lab coat

o Chemically resistant gloves

Procedure:

e Initial Assessment: Confirm that the waste stream containing NJH-2-057 does not contain
other hazardous materials that would require a different disposal method.

e Containerization:

o Place solid NJH-2-057 waste into a designated, sealed, and clearly labeled waste
container.

o For solutions of NJH-2-057, pour the waste into a designated, sealed, and clearly labeled
container for non-hazardous liquid chemical waste. Do not mix with incompatible waste
streams.

o Labeling: Label the waste container with "NJH-2-057 Waste (Non-Hazardous)" and include
the date of accumulation.

o Storage: Store the waste container in a designated waste accumulation area, away from
incompatible materials.[2]

o Disposal: Arrange for pickup and disposal by the institution's environmental health and safety
(EHS) office or a licensed chemical waste disposal contractor.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of NJH-2-057.
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Caption: Disposal workflow for NJH-2-057.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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